Cas no 4514-19-6 (12-methylbenzo[pqr]tetraphene)

• Product Name: 12-methylbenzo[pqr]tetraphene
• CAS No: 4514-19-6
• MF: C₂₁H₁₄
• MW: 266.335865497589
• CID: 1516590
• PubChem ID: 20611
• Update Time: 2025-04-21

12-methylbenzo[pqr]tetraphene Chemical and Physical Properties

Names and Identifiers

• 12-methylbenzo[pqr]tetraphene
• benzo[a]pyrene, 12-methyl-
• 12-methylbenzo[a]pyrene
• 4514-19-6
• BENZO(a)PYRENE, 12-METHYL-
• BRN 2527206
• CCRIS 2445
• 12-Methylbenzo(a)pyrene
• DTXSID90196401

• Inchi： 1S/C21H14/c1-13-11-19-18-7-3-2-5-15(18)12-16-10-9-14-6-4-8-17(13)20(14)21(16)19/h2-12H,1H3
• InChI Key： FLMPDOQIFWNZJZ-UHFFFAOYSA-N
• SMILES： C12C3C=CC4=CC=CC(=C(C)C=C1C1C=CC=CC=1C=3)C=24

Computed Properties

• Exact Mass: 266.10962
• Monoisotopic Mass: 266.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.1340 (estimate)
• Melting Point: 176.91°C (estimate)
• Boiling Point: 509.54°C (rough estimate)
• Refractive Index: 1.8530 (estimate)
• PSA: 0